Cas no 73781-88-1 (ethyl 2-(methylsulfanyl)pyrimidine-5-carboxylate)

• Product Name: ethyl 2-(methylsulfanyl)pyrimidine-5-carboxylate
• CAS No: 73781-88-1
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• MDL: MFCD07779178
• CID: 59514
• PubChem ID: 10442716
• Update Time: 2025-06-11

ethyl 2-(methylsulfanyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(methylthio)pyrimidine-5-carboxylate
• 2-METHYLTHIO-5-PYRIMIDINECARBOXYLIC ACID ETHYL ESTER
• ETHYL-2-THIOMETHYL-PYRIMIDINE-5-CARBOXYLATE
• Ethyl 2-(methylthio)-5-pyrimidinecarboxylate
• ETHYL-2-THIOMETHYL-PYRIMIDINE-5-CAROXYLATE
• 2-(Methylthio)-5-pyrimidinecarboxylic acid ethyl ester
• C8H10N2O2S
• 2-Methylsulfanyl-pyriMidine-5-carboxylic acid
• 2-Methylsulfanylpyrimidine-5-carboxylic acid ethyl ester
• 2-methylthiopyrimidine-5-carboxylic acid,ethyl ester
• ethyl 2-methylthio-5-pyrimidinecarboxylate
• ethyl 2-(methylsulfanyl)pyrimidine-5-carboxylate
• SCHEMBL243831
• 2-methylthio-5-ethoxycarbonylpyrimidine
• A9501
• CS-0045713
• DTXSID60439953
• 5-Pyrimidinecarboxylic acid, 2-(methylthio)-, ethyl ester
• AKOS005146369
• LVNRRUKCFUSBDL-UHFFFAOYSA-N
• FT-0647881
• 73781-88-1
• Ethyl 2-methylsulfanylpyrimidine-5-carboxylate
• Ethyl2-(Methylthio)pyrimidine-5-carboxylate
• 2-METHYLSULFANYL-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER
• PB17441
• BCP26448
• SY011806
• MFCD07779178
• J-520648
• AC-26649
• PS-5129
• ethyl 2-methylthiopyrimidine-5-carboxylate
• AM20100713
• DB-001022

• MDL： MFCD07779178
• Inchi： 1S/C8H10N2O2S/c1-3-12-7(11)6-4-9-8(13-2)10-5-6/h4-5H,3H2,1-2H3
• InChI Key： LVNRRUKCFUSBDL-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C=N1)C(=O)OCC

Computed Properties

• Exact Mass: 198.04600
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.24
• Melting Point: 33-36°C
• Boiling Point: 313.5 ℃ at 760 mmHg
• Flash Point: 143.4 °C
• Refractive Index: 1.552
• PSA: 77.38000
• LogP: 1.37520

ethyl 2-(methylsulfanyl)pyrimidine-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on ethyl 2-(methylsulfanyl)pyrimidine-5-carboxylate

Recent Advances in the Application of Ethyl 2-(Methylsulfanyl)pyrimidine-5-carboxylate (CAS: 73781-88-1) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(methylsulfanyl)pyrimidine-5-carboxylate (CAS: 73781-88-1) is a pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. Recent studies have highlighted its potential in drug discovery and development, particularly in the design of novel therapeutic agents targeting specific molecular pathways.

One of the most notable applications of ethyl 2-(methylsulfanyl)pyrimidine-5-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized this compound as a building block to develop potent and selective kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of ethyl 2-(methylsulfanyl)pyrimidine-5-carboxylate in the synthesis of a series of pyrimidine-based inhibitors targeting the epidermal growth factor receptor (EGFR), a well-known oncogenic driver in non-small cell lung cancer (NSCLC). The study reported promising in vitro and in vivo efficacy, with several derivatives exhibiting nanomolar inhibitory activity against EGFR mutants.

In addition to its role in kinase inhibitor development, ethyl 2-(methylsulfanyl)pyrimidine-5-carboxylate has also been explored for its antiviral properties. A recent study published in Antiviral Research (2024) investigated the compound's potential as a scaffold for designing novel antiviral agents against RNA viruses, including SARS-CoV-2. The researchers synthesized a library of derivatives and evaluated their activity in viral replication assays. Several compounds showed significant inhibition of viral replication, with one derivative exhibiting a 50% effective concentration (EC50) of 1.2 µM against SARS-CoV-2. These findings suggest that ethyl 2-(methylsulfanyl)pyrimidine-5-carboxylate could serve as a valuable starting point for developing broad-spectrum antiviral therapeutics.

Beyond its applications in drug discovery, ethyl 2-(methylsulfanyl)pyrimidine-5-carboxylate has also been employed in chemical biology studies to probe protein-ligand interactions. A 2023 study in ACS Chemical Biology utilized this compound as a chemical probe to investigate the binding mechanisms of pyrimidine-based ligands with their target proteins. The study employed X-ray crystallography and molecular dynamics simulations to elucidate the structural determinants of binding affinity and selectivity. These insights are expected to inform the rational design of next-generation therapeutics with improved pharmacokinetic properties.

Despite its promising applications, challenges remain in the optimization of ethyl 2-(methylsulfanyl)pyrimidine-5-carboxylate-based compounds. Issues such as metabolic stability, solubility, and off-target effects need to be addressed to advance these molecules into clinical development. Recent efforts have focused on structural modifications to enhance the drug-like properties of these derivatives. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the introduction of polar substituents to improve aqueous solubility while maintaining target affinity. Such strategies are critical for translating preclinical findings into viable therapeutic candidates.

In conclusion, ethyl 2-(methylsulfanyl)pyrimidine-5-carboxylate (CAS: 73781-88-1) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its versatility in drug design, coupled with recent advancements in synthetic and analytical techniques, positions it as a key player in the development of novel therapeutics. Future research should focus on addressing the remaining challenges and exploring new applications of this compound in emerging areas such as targeted protein degradation and immunotherapy.